Cas no 688356-33-4 (ethyl 2-({4-[(3,5-dimethoxyphenyl)amino]quinazolin-2-yl}sulfanyl)acetate)

• Product Name: ethyl 2-({4-[(3,5-dimethoxyphenyl)amino]quinazolin-2-yl}sulfanyl)acetate
• CAS No: 688356-33-4
• MF: C₂₀H₂₁N₃O₄S
• MW: 399.463443517685
• CID: 5341543
• Update Time: 2025-06-29

ethyl 2-({4-[(3,5-dimethoxyphenyl)amino]quinazolin-2-yl}sulfanyl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl ({4-[(3,5-dimethoxyphenyl)amino]quinazolin-2-yl}thio)acetate
• ethyl 2-({4-[(3,5-dimethoxyphenyl)amino]quinazolin-2-yl}sulfanyl)acetate
• ethyl 2-[4-(3,5-dimethoxyanilino)quinazolin-2-yl]sulfanylacetate
• ethyl 2-((4-((3,5-dimethoxyphenyl)amino)quinazolin-2-yl)thio)acetate

• Inchi： 1S/C20H21N3O4S/c1-4-27-18(24)12-28-20-22-17-8-6-5-7-16(17)19(23-20)21-13-9-14(25-2)11-15(10-13)26-3/h5-11H,4,12H2,1-3H3,(H,21,22,23)
• InChI Key： UHKPNUWICFYLEZ-UHFFFAOYSA-N
• SMILES： S(CC(=O)OCC)C1=NC2C=CC=CC=2C(=N1)NC1C=C(C=C(C=1)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 486
• XLogP3: 4.5
• Topological Polar Surface Area: 108

Additional information on ethyl 2-({4-[(3,5-dimethoxyphenyl)amino]quinazolin-2-yl}sulfanyl)acetate

Research Brief on Ethyl 2-({4-[(3,5-dimethoxyphenyl)amino]quinazolin-2-yl}sulfanyl)acetate (CAS: 688356-33-4)

Ethyl 2-({4-[(3,5-dimethoxyphenyl)amino]quinazolin-2-yl}sulfanyl)acetate (CAS: 688356-33-4) is a synthetic quinazoline derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a kinase inhibitor, particularly targeting epidermal growth factor receptor (EGFR) and other tyrosine kinases implicated in cancer progression. This research brief synthesizes the latest findings on this compound, focusing on its molecular mechanisms, pharmacological properties, and potential clinical applications.

The compound's structure features a quinazoline core, a 3,5-dimethoxyphenylamino moiety, and an ethyl thioacetate side chain, which collectively contribute to its bioactivity. Recent in vitro studies have demonstrated its ability to selectively inhibit EGFR tyrosine kinase activity, with IC50 values in the nanomolar range. Molecular docking simulations suggest that the compound binds to the ATP-binding site of EGFR, stabilizing the inactive conformation and preventing autophosphorylation. These findings highlight its potential as a lead compound for the development of next-generation EGFR inhibitors.

In addition to its kinase inhibitory activity, ethyl 2-({4-[(3,5-dimethoxyphenyl)amino]quinazolin-2-yl}sulfanyl)acetate has shown promising anti-proliferative effects in various cancer cell lines, including non-small cell lung cancer (NSCLC) and breast cancer. Recent studies have reported that the compound induces apoptosis via the intrinsic mitochondrial pathway, as evidenced by caspase-3 activation and PARP cleavage. Furthermore, it has been shown to synergize with conventional chemotherapeutic agents, such as cisplatin and paclitaxel, suggesting its potential utility in combination therapies.

Pharmacokinetic studies of this compound are still in the early stages, but preliminary data indicate moderate oral bioavailability and favorable tissue distribution in rodent models. Metabolism studies have identified the ethyl thioacetate moiety as a site of hydrolysis, leading to the formation of active metabolites. Researchers are currently exploring prodrug strategies to enhance its metabolic stability and improve its therapeutic index. These efforts are critical for advancing the compound into preclinical development.

Despite its promising pharmacological profile, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Recent structure-activity relationship (SAR) studies have focused on modifying the quinazoline core and the 3,5-dimethoxyphenylamino group to enhance potency and reduce toxicity. Computational modeling and high-throughput screening are being employed to identify novel analogs with improved drug-like properties. These efforts underscore the compound's potential as a versatile scaffold for drug discovery.

In conclusion, ethyl 2-({4-[(3,5-dimethoxyphenyl)amino]quinazolin-2-yl}sulfanyl)acetate represents a promising candidate for further development as a targeted therapy for EGFR-driven cancers. Its unique chemical structure and multifaceted mechanisms of action make it a valuable tool for both basic research and translational applications. Future studies should focus on elucidating its full spectrum of biological activities and advancing it through the drug development pipeline.